Cas no 2308475-88-7 ((3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid)

• Product Name: (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid
• CAS No: 2308475-88-7
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6259142
• PubChem ID: 165569107
• Update Time: 2025-05-22

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid
• 2308475-88-7
• (3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4-methylpentanoic acid
• EN300-1579607

• Inchi： 1S/C27H34N2O5/c1-4-5-14-23(26(32)28-24(17(2)3)15-25(30)31)29-27(33)34-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22-24H,4-5,14-16H2,1-3H3,(H,28,32)(H,29,33)(H,30,31)/t23?,24-/m0/s1
• InChI Key： QUJMNMVKFXRQEE-CGAIIQECSA-N
• SMILES： O(C(NC(C(N[C@@H](CC(=O)O)C(C)C)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid (CAS No: 2308475-88-7)

The compound (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid (CAS No: 2308475-88-7) is a highly specialized organic molecule with significant applications in the fields of biotechnology, pharmaceuticals, and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hexanamide chain, and a methyl-substituted pentanoic acid moiety. The stereochemistry at the chiral center (S configuration) plays a crucial role in its biological activity and chemical reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as stereocontrolled synthesis and peptide coupling strategies. The Fmoc group, a well-known protecting group in peptide synthesis, ensures the stability and functionality of the molecule during various chemical transformations. This makes the compound an ideal candidate for use in bioconjugation reactions, where it can serve as a linker or modifier in the construction of complex biomolecules.

In terms of applications, this compound has shown promise in the development of novel therapeutic agents. Its structure allows for interactions with specific biological targets, such as enzymes and receptors, making it a valuable tool in drug discovery. For instance, researchers have explored its potential as a component in targeted drug delivery systems, where its unique properties enhance the specificity and efficacy of therapeutic molecules.

The methyl-substituted pentanoic acid moiety contributes to the compound's hydrophobicity, which is critical for its solubility and stability in various biological environments. This feature has been exploited in studies focusing on molecular recognition and sensors, where the compound's ability to interact with specific analytes has been demonstrated.

Moreover, recent studies have highlighted the potential of this compound in the field of bio-inspired materials. Its structure mimics certain natural biomolecules, enabling it to participate in self-assembling processes that form nanostructured materials with unique properties. These materials have applications in areas such as catalysis, drug delivery, and sensing technologies.

In conclusion, the compound (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid (CAS No: 2308475-88-7) represents a versatile building block with diverse applications across multiple disciplines. Its intricate structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in biotechnology, pharmaceuticals, and materials science. As ongoing research continues to uncover new possibilities for this compound, its role in advancing scientific frontiers is expected to grow significantly.